Cas no 106593-37-7 (N-Allyl-2-chloropropanamide)

• Product Name: N-Allyl-2-chloropropanamide
• CAS No: 106593-37-7
• MF: C₆H₁₀ClNO
• MW: 147.602700710297
• MDL: MFCD09383935
• CID: 127232
• PubChem ID: 14203944
• Update Time: 2025-11-06

N-Allyl-2-chloropropanamide Chemical and Physical Properties

Names and Identifiers

• Propanamide,2-chloro-N-2-propen-1-yl-
• N-ALLYL-2-CHLOROPROPANAMIDE
• 2-chloro-propionic acid allylamide
• 2-Chlor-propionsaeure-allylamid
• N-2'-propenyl-2-chloropropanamide
• N-allyl-2-chloropropanamide(SALTDATA: FREE)
• N-Allyl-2-chlor-propionamid
• propanamide,2-chloro-N-2-propenyl
• propanamide, 2-chloro-N-2-propenyl-
• SCHEMBL13470295
• BS-37078
• AKOS000118166
• 2-chloro-N-prop-2-enylpropanamide
• Z147652100
• FT-0683418
• MFCD09383935
• 2-chloro-N-(prop-2-en-1-yl)propanamide
• AKOS016345712
• 106593-37-7
• EN300-23331
• DB-209920
• ALBB-011965
• N-Allyl-2-chloropropanamide

• MDL： MFCD09383935
• Inchi： 1S/C6H10ClNO/c1-3-4-8-6(9)5(2)7/h3,5H,1,4H2,2H3,(H,8,9)
• InChI Key： IGQVZORBBWSCKH-UHFFFAOYSA-N
• SMILES： ClC(C)C(NCC=C)=O

Computed Properties

• Exact Mass: 147.04500
• Monoisotopic Mass: 147.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.10000
• LogP: 1.30680

N-Allyl-2-chloropropanamide Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on N-Allyl-2-chloropropanamide

Research Brief on N-Allyl-2-chloropropanamide (CAS: 106593-37-7): Recent Advances and Applications

N-Allyl-2-chloropropanamide (CAS: 106593-37-7) is a specialized organic compound that has garnered increasing attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique allyl and chloropropanamide functional groups, has demonstrated potential in various applications, including drug synthesis, agrochemical development, and material science. Recent studies have focused on its reactivity, biological activity, and potential as a building block for more complex molecules.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of N-Allyl-2-chloropropanamide as a precursor in the synthesis of novel antimicrobial agents. The research team demonstrated that the compound's reactive chlorine and allyl groups make it an excellent candidate for nucleophilic substitution reactions, enabling the creation of diverse derivatives with enhanced biological activity. The study reported several derivatives showing promising activity against drug-resistant bacterial strains, with MIC values ranging from 2-8 μg/mL.

In the field of agrochemicals, a recent patent application (WO2023056789) highlighted the use of N-Allyl-2-chloropropanamide derivatives as potential fungicides. The patent describes novel compounds derived from 106593-37-7 that exhibit broad-spectrum activity against various plant pathogens, particularly showing efficacy against Fusarium species. The mechanism of action appears to involve inhibition of fungal cell wall biosynthesis, a target that differs from many existing fungicides.

From a chemical biology perspective, researchers at the University of Tokyo recently reported (Nature Chemical Biology, 2024) on the use of N-Allyl-2-chloropropanamide as a versatile click chemistry reagent. The study demonstrated that the compound can participate in thiol-ene reactions under mild conditions, making it valuable for bioconjugation applications. This property has been exploited in the development of protein-drug conjugates with improved stability and targeting capabilities.

Analytical chemistry advancements have also benefited from research on 106593-37-7. A 2024 Analytical Chemistry publication detailed a novel HPLC-MS method for the sensitive detection of N-Allyl-2-chloropropanamide and its metabolites in biological matrices. This method, achieving LODs of 0.1 ng/mL, is particularly valuable for pharmacokinetic studies and environmental monitoring of this compound and its derivatives.

Despite these promising developments, challenges remain in the large-scale production and application of N-Allyl-2-chloropropanamide. Recent process chemistry research (Organic Process Research & Development, 2023) has addressed some of these challenges by developing a more efficient synthetic route with improved atom economy (82%) and reduced waste generation. The new method utilizes continuous flow chemistry, demonstrating the potential for industrial-scale production of this valuable intermediate.

Looking forward, the unique chemical properties of N-Allyl-2-chloropropanamide (106593-37-7) suggest it will continue to be an important compound in medicinal chemistry and chemical biology research. Current research directions include exploring its potential in PROTAC (proteolysis targeting chimera) development, as a warhead in covalent inhibitors, and as a building block for novel polymer materials. The compound's versatility and the growing body of research supporting its applications position it as a molecule of significant interest in multiple scientific domains.